5-Cyclopropoxy-2-fluoro-3-iodopyridine

• Molecular Formula: C8H7FINO
• Molecular Weight: 279.05 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-fluoro-3-iodopyridine
• InChI: InChI=1S/C8H7FINO/c9-8-7(10)3-6(4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: QEHALXSIYUNSND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)F)I

Description

5-Cyclopropoxy-2-fluoro-3-iodopyridine is a halogenated pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 5, a fluorine atom at position 2, and an iodine atom at position 3. Halogenated pyridines are widely used in medicinal chemistry as intermediates for drug synthesis, particularly in kinase inhibitors and radiopharmaceuticals, due to their ability to participate in halogen bonding and Suzuki-Miyaura cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-fluoro-3-iodopyridine typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Formation of 2-Fluoropyridine: This can be achieved by fluorination of pyridine using reagents such as AlF₃ and CuF₂ at high temperatures (450-500°C) to yield 2-fluoropyridine.

Iodination: The 2-fluoropyridine is then subjected to iodination using iodine and a base such as n-butyllithium in tetrahydrofuran (THF) at low temperatures (-78°C) to form 2-fluoro-3-iodopyridine.

Cyclopropoxylation: Finally, the 2-fluoro-3-iodopyridine undergoes a nucleophilic substitution reaction with cyclopropyl alcohol in the presence of a base to introduce the cyclopropoxy group at the 5-position, yielding 5-Cyclopropoxy-2-fluoro-3-iodopyridine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve continuous flow reactors, automated synthesis, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-fluoro-3-iodopyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom at the 3-position can be replaced by other nucleophiles, such as amines, thiols, or alkoxides, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Sonogashira couplings, to form biaryl or alkyne derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an amino derivative, while coupling with a boronic acid would produce a biaryl compound.

Scientific Research Applications

5-Cyclopropoxy-2-fluoro-3-iodopyridine has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Agrochemicals: The compound can be modified to create new pesticides or herbicides with improved efficacy and environmental profiles.

Materials Science: It can be used in the development of new materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-fluoro-3-iodopyridine depends on its specific application. In medicinal chemistry, it may act by binding to a specific enzyme or receptor, thereby modulating its activity. The fluorine and iodine atoms can enhance binding affinity and selectivity through halogen bonding and other interactions. The cyclopropoxy group can influence the compound’s pharmacokinetic properties, such as solubility and metabolic stability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 5-Cyclopropoxy-2-fluoro-3-iodopyridine and its closest analogs, as identified by similarity metrics (0.71–0.81) in :

Compound Name	CAS Number	Substituents	Similarity Score	Key Features
5-Cyclopropoxy-2-fluoro-3-iodopyridine	1227177-68-5	5-Cyclopropoxy, 2-F, 3-I	N/A	High steric bulk, halogen bonding potential, metabolic stability
5-Cyclopropyl-2-fluoropyridine	111887-71-9	5-Cyclopropyl, 2-F	0.81	Cyclopropyl enhances lipophilicity; lacks iodine for cross-coupling
3-Allyl-2-fluoro-4-iodopyridine	131747-55-2	3-Allyl, 2-F, 4-I	0.72	Allyl group increases reactivity; iodine at position 4 alters steric effects
2-Fluoro-3-(hydroxymethyl)pyridine	1034467-80-5	2-F, 3-(Hydroxymethyl)	0.71	Hydroxymethyl improves solubility; lacks iodine for halogen bonding

Structural and Electronic Differences

• 5-Cyclopropyl-2-fluoropyridine (CAS 111887-71-9) : The absence of iodine and cyclopropoxy groups reduces steric hindrance and electronic polarization compared to the target compound. The cyclopropyl group may enhance membrane permeability but limits opportunities for further functionalization .
• 3-Allyl-2-fluoro-4-iodopyridine (CAS 131747-55-2) : The allyl group introduces unsaturation, enabling conjugation or polymerization reactions. The iodine at position 4 (vs. 3) may alter binding interactions in biological systems due to spatial rearrangement .
• The lack of iodine limits utility in radiochemistry .

Research Findings and Implications

• Synthetic Utility: The iodine atom in 5-Cyclopropoxy-2-fluoro-3-iodopyridine positions it as a versatile intermediate for cross-coupling reactions, a feature absent in non-iodinated analogs like 5-Cyclopropyl-2-fluoropyridine .
• Pharmacological Potential: Fluorinated pyridines are known to inhibit enzymes such as thymidylate synthase (analogous to FUDR in ). The cyclopropoxy group may confer resistance to oxidative metabolism, extending half-life in vivo .
• Comparative Limitations : Compounds lacking iodine (e.g., 2-Fluoro-3-(hydroxymethyl)pyridine) are less suited for applications requiring heavy atom interactions or isotopic labeling .